Phenylcycloheptane

• CAS No.: 4401-18-7
• Molecular Formula: C13H18
• Molecular Weight: 174.28 g/mol
• IUPAC Name: phenylcycloheptane
• InChI: InChI=1S/C13H18/c1-2-5-9-12(8-4-1)13-10-6-3-7-11-13/h3,6-7,10-12H,1-2,4-5,8-9H2
• InChI Key: ZQFWLIVWPCXOQT-UHFFFAOYSA-N
• Canonical SMILES: C1CCCC(CC1)C2=CC=CC=C2

Description

Phenylcycloheptane is a useful research compound. Its molecular formula is C13H18 and its molecular weight is 174.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of PhMgBr (72 mL of 0.93-M THF solution, 67 mmol) and TMEDA (7.78 g, 67 mmol) was added to a mixture of bromocycloheptane (8.85 g, 50 mmol), FeCl3 (25 mL of 0.1-M THF solution, 5 mol %) at 0° C. in such a rate as keeping the reaction mixture in its pale yellow solution (1.36 mL/min. in the case of this run), using an injection pump. After completion of the addition of PhMgBr/TMEDA, the reaction mixture was stirred for 10 minutes at this temperature. The reaction mixture was treated with saturated aqueous ammonium chloride solution in a conventional manner and then distilled to give cycloheptylbenzene as a colorless oil (8.18 g, but 0.37 g of biphenyl was contained; isolated yield: 90%).